Cas no 1609402-75-6 (2-(2-Chloroethyl)-1H-imidazole hydrochloride)

• Product Name: 2-(2-Chloroethyl)-1H-imidazole hydrochloride
• CAS No: 1609402-75-6
• MF: C₅H₈Cl₂N₂
• MW: 167.036418914795
• MDL: MFCD08668447
• CID: 4608461
• PubChem ID: 69160319
• Update Time: 2025-11-02

2-(2-Chloroethyl)-1H-imidazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloroethyl)-1H-imidazole hydrochloride
• 2-(2-chloroethyl)-1H-imidazole;hydrochloride
• chloroethylimidazole hydro chloride
• 2-(2-Chloroethyl)-1H-imidazolehydrochloride

• MDL： MFCD08668447
• Inchi： 1S/C5H7ClN2.ClH/c6-2-1-5-7-3-4-8-5;/h3-4H,1-2H2,(H,7,8);1H
• InChI Key： AXQARTMLBSPKKV-UHFFFAOYSA-N
• SMILES： ClCCC1=NC=CN1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 67.4
• Topological Polar Surface Area: 28.7

2-(2-Chloroethyl)-1H-imidazole hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2-Chloroethyl)-1H-imidazole hydrochloride

2-(2-Chloroethyl)-1H-imidazole Hydrochloride (CAS 1609402-75-6): A Versatile Chemical Intermediate with Emerging Applications

2-(2-Chloroethyl)-1H-imidazole hydrochloride (CAS 1609402-75-6) is an important imidazole derivative that has gained significant attention in pharmaceutical research and specialty chemical synthesis. This white to off-white crystalline powder with the molecular formula C₅H₈Cl₂N₂ serves as a crucial building block for various heterocyclic compounds, particularly in the development of bioactive molecules.

The compound's unique structure combines the imidazole ring with a reactive chloroethyl side chain, making it particularly valuable for medicinal chemistry applications. Researchers are increasingly exploring its potential in creating novel small molecule therapeutics, especially in areas like enzyme inhibition and receptor modulation. Recent studies suggest potential applications in developing compounds that may influence metabolic pathways, though these applications remain in early research stages.

From a chemical perspective, 2-(2-Chloroethyl)-1H-imidazole HCl demonstrates interesting properties that make it valuable for synthetic chemistry. The hydrochloride salt form improves stability and solubility compared to the free base, while the chloroethyl group provides an excellent handle for further functionalization through nucleophilic substitution reactions. These characteristics have led to its growing use in structure-activity relationship studies and lead compound optimization in drug discovery programs.

The synthesis of CAS 1609402-75-6 typically involves the chloroethylation of imidazole followed by salt formation. Manufacturers have developed optimized protocols to ensure high purity (>98%) and consistent quality, which is critical for research applications. Analytical methods including HPLC analysis, NMR spectroscopy, and mass spectrometry are routinely employed to verify the compound's identity and purity.

In the current market landscape, demand for 2-(2-Chloroethyl)imidazole hydrochloride has been steadily increasing, particularly from contract research organizations and academic laboratories focused on drug discovery. The compound's versatility as a synthetic intermediate has made it valuable for creating libraries of compounds for high-throughput screening. Suppliers typically offer the material in research quantities ranging from milligrams to kilograms, with custom synthesis options available for larger-scale requirements.

Storage and handling of 2-(2-Chloroethyl)-1H-imidazole HCl require standard laboratory precautions. The material should be kept in tightly sealed containers under inert atmosphere at controlled temperatures to maintain stability. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection should be used when handling the compound, in line with general laboratory safety protocols for chemical substances.

Recent scientific literature highlights several innovative applications of this imidazole derivative. Some research groups have utilized it as a precursor for creating novel histamine receptor modulators, while others have incorporated it into more complex heterocyclic systems with potential biological activity. The compound's structural features make it particularly interesting for designing molecules that interact with enzymes containing imidazole-binding domains.

Quality control specifications for CAS 1609402-75-6 typically include parameters such as appearance, melting point range, assay purity, residual solvent content, and heavy metal limits. Reputable suppliers provide comprehensive analytical data with each batch, including chromatograms and spectral data to verify identity and purity. These quality measures are essential for researchers requiring consistent performance in sensitive synthetic applications.

From a regulatory perspective, 2-(2-Chloroethyl)-1H-imidazole hydrochloride is not currently subject to significant restrictions in most jurisdictions, making it accessible for legitimate research purposes. However, researchers should always verify the latest regulatory status in their specific region before procurement or use. The compound's status as a research chemical means it is intended solely for laboratory use and not for human or veterinary applications.

The future outlook for this specialty chemical appears promising, with potential growth driven by increasing research into imidazole-containing pharmaceuticals and functional materials. As synthetic methodologies continue to advance, the compound's utility as a versatile building block may expand into new areas of chemical research. Ongoing developments in targeted drug delivery systems and bioorthogonal chemistry may create additional opportunities for this and related imidazole derivatives.

For researchers considering 2-(2-Chloroethyl)imidazole HCl for their projects, several practical considerations should be noted. The compound's reactivity makes it suitable for various coupling reactions, but may require optimization of reaction conditions for specific applications. Solubility characteristics favor polar solvents, with DMSO, methanol, and water being commonly used depending on the specific synthetic application. Stability studies suggest the material remains stable for extended periods when stored properly.

In conclusion, 2-(2-Chloroethyl)-1H-imidazole hydrochloride (CAS 1609402-75-6) represents an important tool in modern chemical research, particularly in pharmaceutical development. Its unique combination of structural features and synthetic versatility continues to make it valuable for creating novel chemical entities. As research into imidazole-based compounds expands, this intermediate will likely maintain its position as a useful building block for synthetic chemists and medicinal chemistry researchers worldwide.